Cas no 5464-31-3 (2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid)
5464-31-3 structure
Product Name:2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid
CAS No:5464-31-3
MF:C8H14N2O2S
MW:202.273960590363
CID:942343
PubChem ID:4208766
Update Time:2025-04-19
2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid
- AC1N62M1
- DL-Methionine, N-(2-cyanoethyl)-
- N-(2-Cyan-aethyl)-methionin
- N-(2-Cyan-ethyl)-DL-methionin
- N-(2-Cyanoethyl)-DL-methionine
- N-(2-cyano-ethyl)-methionine
- N-< 2-Cyan-ethyl> -DL-methionin
- NSC15836
- WLN: NC2MYVQ2S1
- SCHEMBL11581223
- DTXSID60400865
- NSC-15836
- N-(2-Cyanoethyl)methionine
- Methionine, N-(2-cyanoethyl)-
- LHCHRAHJOLPBDV-UHFFFAOYSA-N
- 5464-31-3
-
- Inchi: 1S/C8H14N2O2S/c1-13-6-3-7(8(11)12)10-5-2-4-9/h7,10H,2-3,5-6H2,1H3,(H,11,12)
- InChI Key: LHCHRAHJOLPBDV-UHFFFAOYSA-N
- SMILES: S(C)CCC(C(=O)O)NCCC#N
Computed Properties
- Exact Mass: 202.07772
- Monoisotopic Mass: 202.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 98.4Ų
Experimental Properties
- PSA: 73.12
- LogP: 1.08688
2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid Related Literature
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5464-31-3 (2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid) Related Products
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